Cas no 1694240-58-8 (3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1694240-58-8
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5691367
• PubChem ID: 108318802
• Update Time: 2025-08-05

3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1694240-58-8
• EN300-1292555
• 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
• Benzaldehyde, 3-fluoro-2-(3-methyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C11H9FN2O/c1-8-5-6-14(13-8)11-9(7-15)3-2-4-10(11)12/h2-7H,1H3
• InChI Key： OUUGBDKJOGWGEN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1C=CC(C)=N1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 328.2±37.0 °C(Predicted)
• pka: 0.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

Introduction to 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1694240-58-8)

3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. With the CAS number 1694240-58-8, this compound represents a fusion of fluorine chemistry and heterocyclic pharmacophores, making it a promising candidate for further investigation. The presence of both a fluoro-substituent and a methyl-pyrazole moiety in its molecular framework suggests a high degree of versatility, which is increasingly relevant in the development of novel therapeutic agents.

The compound’s structure, featuring a benzaldehyde core conjugated with a pyrazole ring, is particularly intriguing from a synthetic chemistry perspective. The fluoro-substituent at the 3-position of the benzene ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle structural modifications can significantly alter biological outcomes. Additionally, the 3-methyl-1H-pyrazol-1-yl group adds another layer of complexity, providing a scaffold that can interact with various biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivities of such molecules with greater accuracy. Studies have indicated that compounds containing both fluorine and pyrazole moieties often exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. For instance, derivatives of this class have shown promise in preclinical trials as potential inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The fluoro-substituent, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The synthesis of 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrazole ring, followed by selective fluorination and functional group transformations to introduce the benzaldehyde moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency. These synthetic strategies not only demonstrate the compound’s synthetic accessibility but also open avenues for further derivatization to explore new pharmacological profiles.

In terms of biological activity, preliminary studies have suggested that 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde may exhibit properties relevant to neurological disorders. The pyrazole ring is known to be a privileged scaffold in central nervous system (CNS) drug discovery, with several approved drugs featuring this moiety. The combination with a fluoro-substituent could potentially enhance blood-brain barrier penetration, a critical factor for CNS therapeutic agents. Further investigation into its interaction with neurotransmitter receptors and ion channels may reveal novel therapeutic applications.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules that influence plant growth and defense mechanisms. The presence of both fluorine and pyrazole moieties suggests that it may interfere with key enzymatic pathways in pests or weeds, offering potential as a lead compound for developing new crop protection agents. Field trials are currently underway to evaluate its efficacy and environmental safety, which are crucial considerations for any agrochemical application.

From an industrial perspective, the demand for high-purity 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has driven advancements in large-scale synthesis techniques. Continuous flow chemistry has emerged as a particularly effective approach for producing complex organic molecules with improved yields and reduced waste generation. This method aligns well with green chemistry principles, which emphasize sustainability and efficiency in chemical manufacturing processes.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on safety and environmental impact assessments. Regulatory agencies require comprehensive data on toxicity, biodegradability, and ecological persistence before approving new chemical entities for commercial use. Researchers are therefore focusing on developing environmentally benign synthetic routes while ensuring that the final product meets stringent quality standards.

Future research directions for 3-Fluoro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde may include exploring its role as an intermediate in more complex drug candidates or investigating its potential applications in material science. The compound’s unique structural features make it amenable to various functionalizations, allowing chemists to tailor its properties for specific applications. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible benefits for society.